Cas no 179470-40-7 (3-(pyrazin-2-yloxy)-1-azabicyclo[2.2.2]octane)

• Product Name: 3-(pyrazin-2-yloxy)-1-azabicyclo[2.2.2]octane
• CAS No: 179470-40-7
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5323742
• Update Time: 2025-05-24

3-(pyrazin-2-yloxy)-1-azabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane, 3-(2-pyrazinyloxy)-
• 3-(pyrazin-2-yloxy)-1-azabicyclo[2.2.2]octane

• Inchi： 1S/C11H15N3O/c1-5-14-6-2-9(1)10(8-14)15-11-7-12-3-4-13-11/h3-4,7,9-10H,1-2,5-6,8H2
• InChI Key： JNXOUJRJXRSRLQ-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(OC1=NC=CN=C1)C2

Additional information on 3-(pyrazin-2-yloxy)-1-azabicyclo[2.2.2]octane

Comprehensive Overview of 3-(pyrazin-2-yloxy)-1-azabicyclo[2.2.2]octane (CAS No. 179470-40-7): Properties, Applications, and Research Insights

The compound 3-(pyrazin-2-yloxy)-1-azabicyclo[2.2.2]octane (CAS No. 179470-40-7) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive azabicyclo[2.2.2]octane core, combined with a pyrazin-2-yloxy substituent, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 3-(pyrazin-2-yloxy)-1-azabicyclo[2.2.2]octane has surged, driven by their versatility in medicinal chemistry. This compound is often explored for its pharmacophore properties, which are critical in designing central nervous system (CNS) therapeutics. Its rigid bicyclic structure enhances binding affinity to receptors, making it a candidate for neurological disorder research, a hot topic in 2024.

From a synthetic perspective, CAS No. 179470-40-7 is synthesized via multistep organic reactions, including nucleophilic substitution and cyclization techniques. Its pyrazine ring contributes to its stability and solubility, which are essential for drug formulation. Analytical studies using NMR spectroscopy and mass spectrometry confirm its high purity, a key factor for preclinical studies.

The compound’s relevance extends to computational chemistry, where it is modeled for molecular docking simulations. This aligns with the growing trend of AI-driven drug design, a frequently searched topic in scientific communities. Researchers leverage tools like quantum mechanics/molecular mechanics (QM/MM) to predict its interactions with enzyme targets, accelerating hit-to-lead optimization.

Beyond pharmaceuticals, 3-(pyrazin-2-yloxy)-1-azabicyclo[2.2.2]octane is investigated for its material science applications. Its nitrogen-rich framework suggests potential in coordination chemistry for designing metal-organic frameworks (MOFs), a trending area in sustainable technology. This dual applicability underscores its interdisciplinary importance.

In summary, CAS No. 179470-40-7 represents a promising compound at the intersection of medicinal chemistry and advanced materials. Its structural novelty and functional diversity continue to inspire innovations, addressing contemporary challenges in healthcare and green chemistry.